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Compound of Interest

Compound Name: Daunorubicin

CAS No.:
1407-15-4; 20830-81-3; 23541-50-

6

Cat. No.: B15609364

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed application note and protocol for the quantification of

Daunorubicin in plasma samples using High-Performance Liquid Chromatography (HPLC).

The methodologies outlined are based on established and validated procedures to ensure

accuracy, precision, and reliability for pharmacokinetic studies and therapeutic drug monitoring.

Introduction
Daunorubicin is an anthracycline antibiotic widely used in chemotherapy for the treatment of

various cancers, including acute myeloid leukemia (AML) and acute lymphocytic leukemia

(ALL).[1][2] Monitoring its concentration in plasma is crucial for optimizing therapeutic efficacy

while minimizing dose-related toxicities. This document describes a robust Reversed-Phase

HPLC (RP-HPLC) method for the accurate quantification of Daunorubicin in plasma.

Principle of the Method
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The method involves the separation of Daunorubicin from plasma components using RP-

HPLC with a C18 column. Prior to chromatographic analysis, plasma samples undergo a

sample preparation step, typically protein precipitation or liquid-liquid extraction, to remove

interfering substances. An internal standard (IS) is added to the plasma sample to ensure the

accuracy and precision of the quantification. The separation is achieved using a mobile phase

consisting of an aqueous buffer and an organic modifier. Daunorubicin and the IS are

detected by a UV or fluorescence detector, and the concentration of Daunorubicin is

determined by comparing its peak area ratio to the IS against a standard calibration curve.

Experimental Protocols
Materials and Reagents

Daunorubicin Hydrochloride (Reference Standard)

Internal Standard (e.g., Doxorubicin Hydrochloride, Alectinib)[1]

HPLC grade acetonitrile

HPLC grade methanol

Orthophosphoric acid (OPA)

Hexane Sulfonic Acid

Potassium dihydrogen phosphate (KH2PO4)

Chloroform

1-Heptanol

Human or animal plasma (blank)

Ultrapure water

Instrumentation
HPLC system equipped with a pump, autosampler, column oven, and a UV or fluorescence

detector.
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C18 analytical column (e.g., Symmetry C18, 150x4.6mm, 3.5µm; Zorbax C18, 150x4.6mm,

5µm).[1][2]

Data acquisition and processing software.

Vortex mixer

Centrifuge

Preparation of Solutions
Stock Solution of Daunorubicin (1 mg/mL): Accurately weigh and dissolve 10 mg of

Daunorubicin Hydrochloride in 10 mL of methanol or acetonitrile.[1][3] Store at 4°C.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100

µg/mL.[1]

Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of the chosen internal

standard (e.g., Doxorubicin) in the same manner as the Daunorubicin stock solution.

Internal Standard Working Solution: Dilute the IS stock solution with the mobile phase to a

final concentration (e.g., 800 ng/mL of Daunorubicin as IS for Doxorubicin analysis).[4]

Sample Preparation
Two common methods for plasma sample preparation are protein precipitation and liquid-liquid

extraction.

Method 1: Protein Precipitation[1]

Pipette 200 µL of plasma sample into a microcentrifuge tube.

Add 500 µL of the internal standard working solution.

Add 300 µL of acetonitrile to precipitate plasma proteins.[1]

Vortex the mixture for 1 minute.
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Centrifuge at 5000 rpm for 20 minutes.[1]

Collect the supernatant and inject a portion (e.g., 10-50 µL) into the HPLC system.

Method 2: Liquid-Liquid Extraction[4][5]

To 60 µL of plasma sample, add 50 µL of the internal standard solution.[4]

Add 900 µL of an extraction solvent mixture (e.g., chloroform/methanol, 4:1, v/v or

chloroform/1-heptanol, 9:1, v/v).[4][5]

Vortex for 10 minutes.[4]

Centrifuge at 10,000 g for 10 minutes.[4]

Transfer the organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen at 40°C.[4]

Reconstitute the residue in a suitable volume (e.g., 60 µL) of the mobile phase.[4]

Inject a portion (e.g., 50 µL) into the HPLC system.[4]

Chromatographic Conditions
The following are examples of chromatographic conditions that have been successfully used

for Daunorubicin quantification.

Method A (UV Detection)[1]

Column: Symmetry C18 (150x4.6mm, 3.5µ)

Mobile Phase: Buffer (Hexane Sulphonic acid at pH 2.5 adjusted with Ortho Phosphoric acid)

and Acetonitrile in the ratio of 65:35 v/v

Flow Rate: 1.0 mL/min

Detection: UV at 236 nm

Column Temperature: Ambient
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Injection Volume: 10 µL

Method B (UV Detection)[2]

Column: Zorbax C18 (150x4.6mm, 5µ)

Mobile Phase: 60% KH2PO4 (0.01N): 40% Acetonitrile

Flow Rate: 1.0 mL/min

Detection: UV at 240 nm

Column Temperature: 30°C

Injection Volume: 10 µL

Calibration Curve and Quantification
Prepare calibration standards by spiking blank plasma with known concentrations of

Daunorubicin.[1] Process these standards along with the unknown samples. Construct a

calibration curve by plotting the peak area ratio of Daunorubicin to the internal standard

against the nominal concentration of Daunorubicin. The concentration of Daunorubicin in the

unknown samples is then determined from the regression equation of the calibration curve.

Data Presentation
Table 1: Linearity of Daunorubicin Quantification

Concentration
Range (µg/mL)

Regression
Equation

Correlation
Coefficient (r²)

Reference

1 - 15
y = 0.362577x +

0.00088
0.99927 [1]

0.4 - 10,000 ng/mL Not specified > 0.999 [5]

Table 2: Accuracy and Precision of the Method
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Analyte
Concentrati
on Level

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Accuracy
(%)

Reference

Daunorubicin Not specified < 10% < 10% 91% - 107% [5]

Daunorubicin Not specified < 2.0% Not specified 98% - 102% [1]

Table 3: Recovery of Daunorubicin from Plasma
Analyte

Concentration
(ng/mL)

Recovery (%) Reference

Doxorubicin 10, 100, 500 95.1 - 99.0 [4]

Daunorubicin Not specified 93% - 109% [5]

Table 4: Limit of Detection (LOD) and Limit of
Quantification (LOQ)

Analyte LOD (ng/mL) LOQ (ng/mL) Reference

Daunorubicin 0.4 0.4 [5]

Daunorubicin 210 660 [6]

Doxorubicin 2 5 [4]
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Caption: Workflow for Daunorubicin quantification in plasma.
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Caption: Key components of the analytical method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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